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Abstract
(3S)-(E)-nerolidol synthase (EC 4.2.3.48) is a key enzyme in the biosynthesis of volatile

organic compounds in plants, playing a crucial role in plant defense mechanisms. This

sesquiterpene synthase catalyzes the conversion of (2E,6E)-farnesyl diphosphate (FPP) into

(3S)-(E)-nerolidol, a precursor to the homoterpene (3E)-4,8-dimethyl-1,3,7-nonatriene

(DMNT). DMNT is a significant signaling molecule that attracts natural enemies of herbivores,

thus contributing to indirect plant defense. This technical guide provides a comprehensive

overview of (3S)-(E)-nerolidol synthase activity, including its biochemical properties, the

signaling pathways that regulate its expression, and detailed experimental protocols for its

study.

Introduction
(3S)-(E)-nerolidol synthase is a member of the terpene synthase (TPS) family of enzymes,

which are responsible for the vast diversity of terpenoid compounds found in plants. The

enzyme facilitates the conversion of the ubiquitous sesquiterpene precursor, FPP, into the

acyclic sesquiterpene alcohol, (3S)-(E)-nerolidol. This reaction is a critical step in the

formation of DMNT, a volatile compound released by many plants upon herbivore attack.[1][2]

The emission of DMNT serves as a chemical cue to attract predatory mites and parasitic

wasps, which are natural enemies of the herbivores, thereby providing an indirect defense

mechanism for the plant.[1][2] Understanding the activity and regulation of (3S)-(E)-nerolidol
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synthase is of significant interest for applications in agriculture, such as the development of

pest-resistant crops, and in the fragrance and flavor industries.

Biochemical Properties and Function
(3S)-(E)-nerolidol synthase catalyzes the following reaction:

(2E,6E)-farnesyl diphosphate + H₂O → (3S,6E)-nerolidol + diphosphate[3]

The enzyme belongs to the lyase class of enzymes, specifically the hydro-lyases. The catalytic

mechanism involves the ionization of the diphosphate group from FPP, followed by the

quenching of the resulting carbocation with a water molecule to form the alcohol, (3S)-(E)-

nerolidol.

Substrate Specificity and Product Formation
The primary substrate for (3S)-(E)-nerolidol synthase is (2E,6E)-farnesyl diphosphate. Some

isoforms of the enzyme may also exhibit activity with geranyl diphosphate (GPP), the precursor

to monoterpenes, producing linalool. The stereospecificity of the enzyme is crucial, as it

predominantly produces the (3S)-(E)-enantiomer of nerolidol.

Subcellular Localization
The subcellular localization of (3S)-(E)-nerolidol synthase can vary depending on the plant

species and the specific isoform. In snapdragon, two nearly identical nerolidol/linalool

synthases have been identified, with one localized in the cytosol and responsible for nerolidol
biosynthesis, and the other in the plastids for linalool formation. In kiwifruit, the enzyme is

localized to the cytoplasm.

Quantitative Data
The kinetic parameters of (3S)-(E)-nerolidol synthase have been characterized in several plant

species. A summary of these parameters is presented in Table 1.
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Table 1: Kinetic Parameters of (3S)-(E)-Nerolidol Synthase from Different Plant Species.
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The expression of (3S)-(E)-nerolidol synthase genes is often induced by biotic stress,

particularly herbivory. This induction is regulated by a complex signaling network involving plant

hormones.

Herbivore-Induced Signaling Pathway
Herbivore attack triggers a signaling cascade that leads to the activation of defense-related

genes, including those encoding terpene synthases. The jasmonate signaling pathway plays a

central role in this response.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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